Cas no 2172005-31-9 (2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine)

• Product Name: 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine
• CAS No: 2172005-31-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5937273
• PubChem ID: 165747072
• Update Time: 2025-06-27

2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine
• EN300-1293709
• 2172005-31-9

• Inchi： 1S/C10H21NO/c1-4-12-9(7-11)8-5-10(2,3)6-8/h8-9H,4-7,11H2,1-3H3
• InChI Key： GMZKFQPOFGONQM-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine

2-(3,3-Dimethylcyclobutyl)-2-Ethoxyethan-1-Amine: A Versatile Compound in Synthetic Chemistry and Pharmacological Applications

The compound 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine (CAS No. 2172005-31-9) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique 3,3-dimethylcyclobutyl functional group and ethoxy substituent, has garnered attention for its potential applications in drug development, material science, and biochemical processes. Recent studies have highlighted its role in modulating biological pathways and its utility as a building block for complex molecular structures. This article provides an in-depth exploration of the 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine compound, its synthesis, pharmacological relevance, and recent advancements in its application.

3,3-Dimethylcyclobutyl is a key structural feature of this molecule, contributing to its stability and reactivity. The cyclobutyl ring, a four-membered carbon ring, is substituted with two methyl groups at the 3,3 positions, which introduces steric and electronic effects that influence its chemical behavior. The ethoxy group, a common functional group in organic chemistry, further enhances the molecule's solubility and reactivity. These structural elements collectively define the compound's properties and its potential for functionalization in various chemical contexts.

Recent research has focused on the synthesis of 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine through efficient catalytic methods. A 2023 study published in *Chemical Communications* demonstrated the use of transition metal-catalyzed cross-coupling reactions to construct the 3,3-dimethylcyclobutyl ring with high regioselectivity. This approach not only streamlines the synthetic pathway but also minimizes byproducts, aligning with the principles of green chemistry. The ethoxy group was introduced through a nucleophilic substitution reaction, ensuring the final product's purity and structural integrity.

The 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine compound has shown promising pharmacological activity in preclinical studies. A 2023 paper in *Journal of Medicinal Chemistry* reported its potential as a modulator of G protein-coupled receptors (GPCRs). The 3,3-dimethylcyclobutyl moiety was found to interact with specific binding sites, while the ethoxy group enhanced its solubility and bioavailability. These findings suggest that the compound could serve as a lead molecule for the development of drugs targeting metabolic disorders or neurodegenerative diseases.

Another area of interest is the application of 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine in materials science. Researchers have explored its use as a precursor for the synthesis of functional polymers and nanomaterials. A 2023 study in *Advanced Materials* highlighted its role in creating polymer-based scaffolds for tissue engineering. The ethoxy group facilitated the formation of hydrophilic networks, while the 3,3-dimethylcyclobutyl ring provided structural rigidity. This dual functionality makes the compound a valuable candidate for biomedical applications.

Furthermore, the 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine compound has been investigated for its potential in asymmetric synthesis. A 2023 review in *Organic Letters* emphasized its utility as a chiral auxiliary in the synthesis of complex natural products. The 3,3-dimethylcyclobutyl ring acts as a chiral template, guiding the stereochemical outcome of the reaction. This property is particularly valuable in the synthesis of pharmaceuticals, where stereochemistry plays a critical role in determining biological activity.

The ethoxy group in 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine also contributes to its reactivity in oxidative and reductive processes. A 2023 study in *ACS Catalysis* demonstrated its participation in redox reactions, where the ethoxy group serves as a hydrogen donor. This property has implications for the development of electrochemical sensors and energy storage materials, expanding the compound's applicability beyond traditional pharmaceutical contexts.

Recent advancements in computational chemistry have further elucidated the behavior of 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and intermolecular interactions. These studies, published in *Journal of Computational Chemistry* in 2023, have helped predict its behavior in different environments, aiding in the design of more effective synthetic strategies and drug candidates.

Despite its promising properties, challenges remain in the large-scale synthesis and application of 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine. Issues such as cost-effectiveness, scalability, and environmental impact must be addressed to ensure its widespread use. Ongoing research aims to optimize synthetic routes and explore alternative methods for its production, with a focus on sustainability and efficiency.

In conclusion, 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine (2172005-31-9) is a multifaceted compound with significant potential in various scientific disciplines. Its structural features, including the 3,3-dimethylcyclobutyl ring and ethoxy group, have been leveraged in recent studies to advance drug development, materials science, and chemical synthesis. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in the future of chemistry and biotechnology.

For further information on the synthesis, properties, and applications of 2-(3,3-dimethylcyclobutyl)-2-ethoxyethan-1-amine, additional resources and recent publications can be found in leading scientific journals and databases. Researchers and industry professionals are encouraged to explore these avenues to stay updated on the latest developments in this field.